Cas no 76569-11-4 (bis(2,4,5-trichlorophenyl) (1,1-dichloroethyl)phosphonate)

• Product name: bis(2,4,5-trichlorophenyl) (1,1-dichloroethyl)phosphonate
• CAS No: 76569-11-4
• MF: C₁₄H₇Cl₈O₃P
• MW: 537.801337480545
• CID: 1780415
• PubChem ID: 156733

bis(2,4,5-trichlorophenyl) (1,1-dichloroethyl)phosphonate Chemical and Physical Properties

Names and Identifiers

• bis(2,4,5-trichlorophenyl) (1,1-dichloroethyl)phosphonate
• Phosphonic acid, (1,1-dichloroethyl)-, bis(2,4,5-trichlorophenyl) ester
• 1,2,4-trichloro-5-[1,1-dichloroethyl-(2,4,5-trichlorophenoxy)phosphoryl]oxybenzene
• 76569-11-4
• DTXSID20227373

• Inchi： InChI=1S/C14H7Cl8O3P/c1-14(21,22)26(23,24-12-4-8(17)6(15)2-10(12)19)25-13-5-9(18)7(16)3-11(13)20/h2-5H,1H3
• InChI Key： YAUPDYDGLDQPCO-UHFFFAOYSA-N
• SMILES： CC(P(=O)(OC1=CC(=C(C=C1Cl)Cl)Cl)OC2=CC(=C(C=C2Cl)Cl)Cl)(Cl)Cl

Computed Properties

• Exact Mass: 533.76451
• Monoisotopic Mass: 533.764103g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 26
• Rotatable Bond Count: 5
• Complexity: 502
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 8.5
• Topological Polar Surface Area: 35.5Ų

Experimental Properties

• PSA: 35.53